Cas no 17550-03-7 (19-Norpregna-1,3,5(10)-trien-17-ol,3-methoxy-, (17a)-(9CI))

• Product Name: 19-Norpregna-1,3,5(10)-trien-17-ol,3-methoxy-, (17a)-(9CI)
• CAS No: 17550-03-7
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 166652
• PubChem ID: 252399
• Update Time: 2025-04-19

19-Norpregna-1,3,5(10)-trien-17-ol,3-methoxy-, (17a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-17-ol,3-methoxy-, (17a)-(9CI)
• (8R,9S,13S,14S,17S)-17-ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
• 1,3,5(10)-ESTRATRIENE-17A-ETHYL-D5-3,17ß-DIOL 3-METHYL ETHER
• 3-methoxy-19-nor-17-alpha-pregna-1,3,5(10)-trien-17-beta-ol
• 3-methoxy-19-nor-17-α-pregna-1,3,5(10)-trien-17-&#946
• -ol
• Einecs 241-535-1
• 19-Norpregna-1,3,5(10)-trien-17-ol, 3-methoxy-, (17alpha)-
• 1,3,5(10)-Estratriene-17a-ethyl-d5-3,17-diol 3-Methyl Ether
• 17alpha-Ethylestradiol 3-methyl ether
• SCHEMBL11860583
• DTXSID00169989
• Q27116000
• UNII-ZF89X5QUZG
• 17alpha-Ethyl-17beta-estradiol 3-methyl ether
• 17550-03-7
• ZF89X5QUZG
• NSC74306
• NSC 74306
• NVYBDSYHTNOJSQ-MJCUULBUSA-N
• 3-Methoxy-19-nor-17alpha-pregna-1,3,5(10)-trien-17beta-ol
• 17.ALPHA.-ETHYLESTRADIOL 3-METHYL ETHER
• CHEBI:34340
• 17alpha-ethyl-3-methoxyestra-1,3,5(10)-trien-17-ol
• 17.ALPHA.-ETHYL-17-HYDROXY-3-METHOXYESTRA-1,3,5(10)-TRIENE
• 19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-17-OL, 3-METHOXY-
• NSC-74306
• 17.ALPHA.-ETHYL-17.BETA.-ESTRADIOL 3-METHYL ETHER
• 3-METHOXY-19-NOR-17-.ALPHA.-PREGNA-1,3,5(10)-TRIEN-17-BETA-OL
• NS00025758
• 19-NORPREGNA-1,3,5(10)-TRIEN-17-OL, 3-METHOXY-, (17.ALPHA.)-

• Inchi： 1S/C21H30O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h6,8,13,17-19,22H,4-5,7,9-12H2,1-3H3/t17-,18-,19+,20+,21+/m1/s1
• InChI Key： NVYBDSYHTNOJSQ-MJCUULBUSA-N
• SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.068
• Boiling Point: 443.2°Cat760mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.548
• PSA: 29.46
• LogP: 4.69240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids